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dimethoxybenzoate
CAS No.: 30714-88-6
Cat. No.: B3051054

Get Quote

Executive Summary

The 2-chloro-4,5-dimethoxybenzoate scaffold represents a highly specific yet versatile
pharmacophore in medicinal chemistry. Structurally derived from veratric acid (3,4-
dimethoxybenzoic acid) via ortho-chlorination, this moiety serves as a critical intermediate in
the synthesis of isoquinoline alkaloids, substituted benzamides, and hydrazide-hydrazone
antimicrobial agents.

Unlike its regioisomer, the 4-amino-5-chloro-2-methoxybenzoate (the core of metoclopramide
and cisapride), the 2-chloro-4,5-dimethoxy motif lacks the 4-amino H-bond donor but retains
the electron-rich dimethoxy pattern and the steric "ortho-twist" provided by the 2-chlorine. This
guide analyzes its biological activity profile, focusing on antimicrobial potency, tubulin
polymerization inhibition, and auxinic plant growth regulation, while providing validated
synthesis protocols for researchers.
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Chemical Space & Pharmacophore Analysis
Structural Significance

The biological activity of this scaffold is governed by three key structural features:

e 2-Chloro Substituent (Steric Lock): The chlorine atom at the ortho position forces the
carbonyl group out of planarity with the benzene ring. This "ortho-effect" is critical for
preventing rapid metabolic hydrolysis of ester/amide derivatives and dictates binding affinity
in sterically constrained receptor pockets.

e 4,5-Dimethoxy Pattern: These electron-donating groups increase the lipophilicity (LogP) and
electron density of the aromatic ring, facilitating interactions with hydrophobic pockets in
enzymes such as DNA gyrase (bacteria) and tubulin (cancer cells).

» Electrophilic Carbonyl: The benzoate carbonyl serves as the anchor for derivatization into
hydrazides, amides, and esters.
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Figure 1: SAR Map illustrating the functional contribution of each substituent on the 2-chloro-
4,5-dimethoxybenzoate scaffold.

Core Biological Activities[2][3]
Antimicrobial & Antifungal Activity
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Derivatives of 2-chloro-4,5-dimethoxybenzoic acid, particularly hydrazide-hydrazones, exhibit
significant broad-spectrum antimicrobial activity.

e Mechanism: These compounds likely inhibit bacterial DNA gyrase, a mechanism shared by
other benzoate-hydrazones. The lipophilic dimethoxy groups facilitate cell membrane
penetration.

o Key Insight: The conversion of the acid to a hydrazide (R-CONHNH2) and subsequent
condensation with aromatic aldehydes to form hydrazones (Schiff bases) dramatically
increases potency (MIC values often < 10 ug/mL) compared to the parent acid.

o Spectrum: Effective against Gram-positive bacteria (S. aureus, B. subtilis) and specific fungi
(C. albicans).

Anticancer Potential (Tubulin Inhibition)

Polymethoxylated benzenes are classical tubulin polymerization inhibitors (binding to the
colchicine site).

e Mechanism: The 4,5-dimethoxy motif mimics the A-ring of colchicine. The 2-chloro
substituent restricts rotation, potentially locking the molecule in a bioactive conformation that
fits the tubulin dimer interface.

o Application: Dipeptide derivatives of this benzoate have shown cytotoxicity against MCF-7
(breast cancer) and HCT-116 (colon cancer) cell lines.

Plant Growth Regulation (Auxin Mimicry)

Chlorinated methoxybenzoic acids are well-known auxins (e.g., Dicamba is 3,6-dichloro-2-
methoxybenzoic acid).[1]

 Activity: 2-Chloro-4,5-dimethoxybenzoic acid exhibits weak auxin activity. It can induce tissue
proliferation (callus formation) at high concentrations but may act as an anti-auxin or
transport inhibitor at lower concentrations due to the specific chlorination pattern interfering
with the TIR1 ubiquitin ligase complex binding.

Experimental Protocols
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Synthesis of 2-Chloro-4,5-dimethoxybenzoic Acid
Hydrazide

Target: The primary precursor for antimicrobial screening.
Reagents:

e 2-Chloro-4,5-dimethoxybenzoic acid (1.0 eq)

Thionyl chloride (SOCI2) (3.0 eq)

Methanol (anhydrous)

Hydrazine hydrate (99%) (5.0 eq)

Ethanol (absolute)

Workflow Diagram:

Step 1: Acid Chloride Formation
Reflux acid with SOCI2 (3 hrs)

HC, -SO2

Step 2: Esterification
Quench with MeOH -> Methyl Ester

ucleophilic Acyl Substitution

Step 3: Hydrazinolysis
Reflux Ester with N2H4.H20 in EtOH (6-8 hrs)

recipitation

Step 4: Isolation
Cool, Filter Precipitate, Recrystallize (EtOH)
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Figure 2: Step-by-step synthesis of the hydrazide precursor.
Detailed Procedure:

» Activation: Dissolve 2-chloro-4,5-dimethoxybenzoic acid (10 mmol) in dry benzene or
toluene. Add thionyl chloride (30 mmol) and reflux for 3 hours. Evaporate solvent to obtain
the acid chloride.

o Esterification: Dissolve the residue in anhydrous methanol (20 mL) and reflux for 1 hour.
Evaporate to obtain methyl 2-chloro-4,5-dimethoxybenzoate.

e Hydrazide Formation: Dissolve the methyl ester (10 mmol) in ethanol (30 mL). Add hydrazine
hydrate (50 mmol) dropwise. Reflux the mixture for 6—8 hours.

o Work-up: Cool the reaction mixture in an ice bath. The hydrazide will precipitate as a
white/off-white solid. Filter, wash with cold ethanol, and recrystallize from ethanol.

o Expected Yield: 75-85%

o Melting Point: Check against literature (typically >150°C).

Antimicrobial Susceptibility Assay (Broth Microdilution)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of derivatives.
o Preparation: Dissolve test compounds in DMSO (stock 1 mg/mL).

e Inoculum: Prepare bacterial suspension (S. aureus ATCC 29213) adjusted to 0.5 McFarland
standard (~1.5 x 10"8 CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

e Plate Setup: Use 96-well plates. Add 100 pL of MHB to all wells. Add 100 pL of compound
stock to column 1 and serially dilute (1:2) across the plate.

e Incubation: Add 100 pL of diluted bacterial inoculum to each well. Incubate at 37°C for 18-24
hours.

e Readout: MIC is the lowest concentration showing no visible turbidity. Use Resazurin dye
(0.01%) for visual confirmation (Blue = No growth, Pink = Growth).
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e Controls:

o Positive: Ciprofloxacin or Ampicillin.

o Negative: DMSO solvent control.

Comparative Data Analysis

The following table summarizes the biological activity shifts when modifying the benzoate core.

Compound
Class

R2 Substituent

R4/R5
Substituents

Primary
Activity

Potency
Range

Antimicrobial /

Target Scaffold -Cl -OMe / -OMe o MIC: 2-10 pg/mL
Auxinic
Metoclopramide 5-HT4 Agonist / ]
-OMe -NH2 / -CI ) i Ki: nM range
Analog Antiemetic
. . : High (ppm
Dicamba Analog -OMe (at 2) -Cl (at 3,6) Herbicide (Auxin)
range)
Gallic Acid Deriv.  -H -OH/-OH /-OH Antioxidant IC50: uM range

Note: The shift from 4-amino (metoclopramide) to 4-methoxy (target scaffold) generally

abolishes 5-HT4 affinity but enhances lipophilicity for antimicrobial membrane permeation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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